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Compound of Interest

Compound Name: 5,5"-Dibromo-bapta

Cat. No.: B1147785

Application Notes and Protocols for 5,5'-
Dibromo-BAPTA

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5'-Dibromo-BAPTA (1,2-Bis(2-amino-5-bromophenoxy)ethane-N,N,N',N'-tetraacetic acid) is
a calcium chelator widely utilized in scientific research to control and measure intracellular and
extracellular calcium concentrations.[1][2][3][4][5] As a derivative of BAPTA, it exhibits a
moderate affinity for Ca2*, making it suitable for buffering calcium levels in the micromolar
range. Its applications are crucial in studying calcium signaling pathways, which are integral to
numerous physiological and pathological processes.

These application notes provide comprehensive protocols for the safe handling, experimental
use, and proper disposal of 5,5'-Dibromo-BAPTA and its salt derivatives.

Quantitative Data

The following tables summarize the key quantitative data for 5,5'-Dibromo-BAPTA and its
commonly used tetrapotassium salt.

Table 1: Physicochemical Properties
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5,5'-Dibromo-BAPTA,

Property 5,5'-Dibromo-BAPTA .
Tetrapotassium Salt
Molecular Formula C22H22Br2N2010 C22H18Br2KaN2010
Molecular Weight 634.23 g/mol 786.59 g/mol
Appearance White to off-white solid White to off-white solid
Solubility Soluble in DMSO Soluble in water

Table 2: Calcium Binding Affinity

Parameter Value

Conditions

Dissociation Constant (Kd) for

6 UM
Caz* (no Mg?*)

10 mM MOPS, 100 mM KCI,
pH 7.3 at 22°C

Dissociation Constant (Kd) for

6 uM
Ca?* (no Mg?*)

Not specified

Experimental Protocols

Protocol 1: Preparation of Calcium Buffers with 5,5'-

Dibromo-BAPTA

This protocol describes the preparation of calcium buffers with defined free Caz+

concentrations using 5,5'-Dibromo-BAPTA, tetrapotassium salt.

Materials:

5,5'-Dibromo-BAPTA, tetrapotassium salt

Potassium chloride (KCI)

MOPS or HEPES buffer

Calcium chloride (CaClz) standard solution (e.g., 1 M)
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e High-purity water

e pH meter

o Calcium-selective electrode (optional, for precise measurement)
Procedure:

e Prepare a Stock Solution of 5,5'-Dibromo-BAPTA:

o Dissolve a known amount of 5,5'-Dibromo-BAPTA, tetrapotassium salt in high-purity
water to make a stock solution (e.g., 10 mM).

e Prepare a Calcium Stock Solution:
o Prepare a standardized stock solution of CaClz (e.g., 100 mM) in high-purity water.
o Calculate Buffer Components:

o Use a calcium buffer calculator program or the appropriate equations to determine the
required volumes of the 5,5'-Dibromo-BAPTA stock, CaClz stock, and other buffer
components (e.g., KCl, MOPS/HEPES) to achieve the desired free Ca2* concentration,
pH, and ionic strength. The calculations should account for the Kd of 5,5'-Dibromo-
BAPTA under the specific experimental conditions (pH, temperature, ionic strength).

e Prepare the Calcium Buffer:

o In a clean container, combine the calculated volumes of the buffer components (e.g.,
water, KCl, MOPS/HEPES).

o Add the calculated volume of the 5,5'-Dibromo-BAPTA stock solution.
o Slowly add the calculated volume of the CaClz stock solution while stirring.

o Adjust the pH to the desired value (e.g., 7.2) using a concentrated acid or base (e.g., HCI
or KOH).

o Bring the final volume to the desired amount with high-purity water.
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Verification (Optional but Recommended):

o If precise free Ca?* concentration is critical, measure it using a calcium-selective
electrode.

Protocol 2: Intracellular Calcium Buffering using 5,5'-
Dibromo-BAPTA, AM

This protocol outlines the procedure for loading cells with the membrane-permeant

acetoxymethyl (AM) ester form of 5,5'-Dibromo-BAPTA to buffer intracellular calcium.

Materials:

5,5'-Dibromo-BAPTA, AM

Anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127 (optional, aids in solubilization)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer
Probenecid (optional, inhibits anion transporters to improve dye retention)
Cell culture medium

Adherent or suspension cells

Procedure:

Prepare Stock Solutions:
o Prepare a 2-5 mM stock solution of 5,5'-Dibromo-BAPTA, AM in anhydrous DMSO.
o (Optional) Prepare a 10% (w/v) stock solution of Pluronic® F-127 in DMSO.

o (Optional) Prepare a 250 mM stock solution of probenecid in a suitable buffer or NaOH
solution.
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» Prepare Loading Buffer:

o For a final loading concentration of 10-100 uM of 5,5'-Dibromo-BAPTA, AM, dilute the
stock solution into HBSS or serum-free medium.

o (Optional) Add Pluronic® F-127 to the loading buffer to a final concentration of 0.02-
0.04%.

o (Optional) Add probenecid to the loading buffer to a final concentration of 1-2.5 mM.

e Cell Loading:

[¢]

Remove the culture medium from the cells.

Wash the cells once with HBSS.

[e]

o

Add the loading buffer to the cells.

[¢]

Incubate the cells at 37°C for 30-60 minutes. The optimal loading time should be
determined empirically for each cell type.

e Wash and De-esterification:
o Remove the loading buffer.

o Wash the cells two to three times with warm HBSS or culture medium to remove
extracellular 5,5'-Dibromo-BAPTA, AM.

o Incubate the cells in fresh medium for at least 30 minutes at 37°C to allow for complete
de-esterification of the AM ester by intracellular esterases, which traps the active chelator
inside the cells.

o Experimentation:

o The cells are now ready for experiments where buffering of intracellular calcium is
required.

Safe Handling and Personal Protection
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust inhalation.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or safety glasses with side shields.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves prior to use.

» Skin and Body Protection: Wear a laboratory coat.
Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

First Aid Measures

 Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

o Skin Contact: In case of skin contact, wash off with soap and plenty of water. Consult a
physician.

o Eye Contact: In case of eye contact, flush eyes with water as a precaution.

¢ Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an
unconscious person. Do NOT induce vomiting. Consult a physician.

Accidental Release Measures (Spills)

e Personal Precautions:

o Ensure adequate ventilation.
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o Wear appropriate PPE as described above.

o Avoid breathing dust or vapors.

e Containment and Cleaning:

o For solid spills, carefully sweep or scoop up the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.

o For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Place the absorbent material into a sealed, labeled container for disposal.
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not let the product enter drains.

Disposal Procedures

As a brominated organic compound, 5,5'-Dibromo-BAPTA and its waste must be treated as
halogenated hazardous waste.

o Waste Segregation:

o Collect all waste containing 5,5'-Dibromo-BAPTA (solid residue, contaminated
consumables, and solutions) in a designated, leak-proof, and chemically compatible
container.

o Crucially, segregate this halogenated waste from non-halogenated waste streams.
e Labeling:

o Clearly label the waste container as "Hazardous Waste," "Halogenated Organic Waste,"
and list the full chemical name: "5,5'-Dibromo-BAPTA." If other halogenated wastes are
added, list all components.

o Storage:
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o Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

o Do not dispose of 5,5'-Dibromo-BAPTA waste down the drain or as regular trash.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for preparing calcium buffers using 5,5'-Dibromo-BAPTA.
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Caption: Safe disposal workflow for 5,5'-Dibromo-BAPTA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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